3-benzyl-1,7-dimethyl-8-propyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-benzyl-4,7-dimethyl-6-propylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H21N5O2/c1-4-10-22-13(2)11-23-15-16(20-18(22)23)21(3)19(26)24(17(15)25)12-14-8-6-5-7-9-14/h5-9,11H,4,10,12H2,1-3H3
• InChI Key: BDZHYDPKQYIPOJ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=CN2C1=NC3=C2C(=O)N(C(=O)N3C)CC4=CC=CC=C4)C
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol

Description

Imidazole derivatives, such as the one you mentioned, are a significant structural component of a large number of agrochemicals and pharmaceuticals. They are known for their broad range of chemical and biological properties.

Synthesis Analysis

The synthesis of imidazole derivatives has been a subject of intense research for numerous decades. A large number of transformations are now available to conveniently access imidazole derivatives from readily available starting materials.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on their specific structure and the biological target they interact with. For example, some imidazole derivatives have been found to be agonists of Toll-like receptors, leading to the induction of interferons which play essential functions in the control of adaptive immunity.

Future Directions

The development of new imidazole derivatives with improved potency and selectivity is a promising area of research. These compounds have the potential to be developed into new drugs for a variety of diseases.